Cas no 1046134-52-4 (2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide)

• Product Name: 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide
• CAS No: 1046134-52-4
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 5342437
• PubChem ID: 145957061
• Update Time: 2025-06-11

2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1046134-52-4
• AKOS039445668
• 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide
• Z246801220
• F3386-4727
• BDBM50277804
• CHEMBL4163673

• Inchi： 1S/C15H11N3O4S/c19-18(20)14-7-3-4-8-15(14)23(21,22)17-12-9-11-5-1-2-6-13(11)16-10-12/h1-10,17H
• InChI Key： NAUIXUKFBPISPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1=CN=C2C=CC=CC2=C1)(=O)=O

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide

Recent Advances in the Study of 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide (CAS: 1046134-52-4)

The compound 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide (CAS: 1046134-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by a quinoline scaffold and a nitrobenzene sulfonamide moiety, has been investigated for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and exploring its potential as a lead compound in drug development.

One of the key areas of research has been the compound's role as a modulator of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity, suggesting its potential as a targeted therapy for kinase-driven malignancies.

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide displays broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics, thereby reducing the likelihood of resistance development.

Structural optimization efforts have also been a focal point of recent research. Scientists have synthesized a series of analogs to improve the pharmacokinetic profile of 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide. For example, a 2023 paper in European Journal of Medicinal Chemistry highlighted the introduction of electron-withdrawing groups at specific positions on the quinoline ring, which enhanced the compound's metabolic stability and bioavailability. These modifications have paved the way for further preclinical evaluations.

Despite these promising findings, challenges remain in the development of 2-nitro-N-(quinolin-3-yl)benzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through comprehensive in vivo studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a compelling candidate for future drug discovery efforts. Ongoing research aims to translate these laboratory findings into clinical applications, potentially offering new treatment options for diseases with limited therapeutic alternatives.